1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[(2-bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C11H12BrNO4/c12-8-7(3-6-17-8)9(14)13-11(10(15)16)4-1-2-5-11/h3,6H,1-2,4-5H2,(H,13,14)(H,15,16)
• InChI Key: CRULYFJAFREUMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)O)NC(=O)C2=C(OC=C2)Br
• Molecular Formula: C11H12BrNO4
• Molecular Weight: 302.12 g/mol

Description

1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid (BCA) is a compound that has been widely studied for its potential applications in scientific research. It is a synthetic amino acid that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.

Mechanism of Action

The mechanism of action of 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid is not fully understood, but it is believed to involve the formation of covalent bonds between the compound and specific amino acid residues in proteins. This can lead to changes in protein structure and function, which can in turn affect a range of biochemical and physiological processes.
Biochemical and Physiological Effects:
1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid has been shown to have a range of biochemical and physiological effects, including the ability to modify protein activity and stability, as well as alter enzyme catalysis rates. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the key advantages of 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid is its ability to selectively modify specific amino acid residues in proteins, allowing researchers to study the role of these residues in protein structure and function. However, the compound's reactivity can also be a limitation, as it can lead to non-specific modification of proteins and other biomolecules in the cell.

Future Directions

There are a number of potential future directions for research involving 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid. One area of interest is the development of new methods for the selective modification of specific amino acid residues in proteins, which could lead to new insights into protein structure and function. Other potential directions include the development of new applications for 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid in drug discovery and the treatment of disease.

Synthesis Methods

The synthesis of 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid involves a multi-step process that begins with the preparation of 2-bromofuran-3-carboxylic acid. This is then converted into the corresponding acid chloride, which is subsequently reacted with cyclopentanone to produce the desired 1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid compound. The synthesis process has been optimized over time, resulting in high yields and purity of the final product.

Scientific Research Applications

1-[(2-Bromofuran-3-carbonyl)amino]cyclopentane-1-carboxylic acid has been used in a range of scientific research applications, including studies of protein structure and function, as well as investigations into the mechanisms of various biological processes. Its ability to selectively modify the amino acid sequence of proteins has made it a valuable tool for researchers studying protein-protein interactions and the role of specific amino acid residues in enzyme catalysis.